N-{[(2-Ethylphenyl)carbamoyl]methyl}-N-methylbut-2-ynamide

• Molecular Formula: C15H18N2O2
• Molecular Weight: 258.32 g/mol
• IUPAC Name: N-[2-(2-ethylanilino)-2-oxoethyl]-N-methylbut-2-ynamide
• InChI: InChI=1S/C15H18N2O2/c1-4-8-15(19)17(3)11-14(18)16-13-10-7-6-9-12(13)5-2/h6-7,9-10H,5,11H2,1-3H3,(H,16,18)
• InChI Key: RDRGVEOTMFOOKV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CN(C)C(=O)C#CC

Description

N-{[(2-Ethylphenyl)carbamoyl]methyl}-N-methylbut-2-ynamide is a complex organic compound with a unique structure that includes an ethylphenyl group, a carbamoyl group, and a but-2-ynamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-{[(2-Ethylphenyl)carbamoyl]methyl}-N-methylbut-2-ynamide typically involves the reaction of 2-ethylphenyl isocyanate with N-methylbut-2-ynamide. The reaction is carried out under controlled conditions, often in the presence of a catalyst to facilitate the formation of the desired product. The reaction conditions, such as temperature and solvent, are optimized to achieve high yield and purity.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors. The process is designed to ensure consistent quality and efficiency, with stringent quality control measures in place to monitor the purity and composition of the final product.

Chemical Reactions Analysis

Types of Reactions

N-{[(2-Ethylphenyl)carbamoyl]methyl}-N-methylbut-2-ynamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of amines or other reduced forms.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcome.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, reduction may produce amines, and substitution reactions can lead to a variety of substituted derivatives.

Scientific Research Applications

N-{[(2-Ethylphenyl)carbamoyl]methyl}-N-methylbut-2-ynamide has several scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-{[(2-Ethylphenyl)carbamoyl]methyl}-N-methylbut-2-ynamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N-{[(2-Ethylphenyl)carbamoyl]methyl}-N-methylbut-2-ynamide include:

• Ethyl N-(2-ethylphenyl)carbamate
• Methyl N-(2-ethylphenyl)carbamate
• Ethyl N-(2-methylphenyl)carbamate

Uniqueness

This compound is unique due to its specific combination of functional groups and structural features